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Abstract

This document provides a comprehensive, step-by-step protocol for the preparation of a
saturated aqueous solution of strontium hydroxide, Sr(OH)2. Strontium hydroxide is a strong
base with moderate solubility in water, making the preparation of a saturated solution a
common requirement in various research and development applications, including as a
catalyst, in the synthesis of other strontium compounds, and in pH control.[1] This guide
emphasizes safety, accuracy, and the scientific principles underpinning the protocol to ensure
reproducibility and reliability in experimental workflows. A detailed method for the verification of
the solution's concentration via titration with a primary standard is also provided.

Introduction: The Chemistry and Utility of Saturated
Strontium Hydroxide Solutions

Strontium hydroxide is an ionic compound that, when dissolved in water, fully dissociates into
strontium ions (Sr2*) and hydroxide ions (OH™), classifying it as a strong base.[2] The
dissolution of strontium hydroxide in water is an equilibrium process, and a saturated solution is
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one in which the maximum amount of solute has dissolved in the solvent at a given
temperature, and the rate of dissolution equals the rate of precipitation.

The solubility of strontium hydroxide is notably dependent on temperature. Unlike some
compounds, its solubility increases significantly with a rise in temperature. This endothermic
nature of dissolution is a critical factor to consider during the preparation of a saturated
solution, as the concentration of the final solution will be directly influenced by the temperature
at which it is prepared and maintained.[2]

Understanding and controlling the concentration of a saturated strontium hydroxide solution is
vital for its effective application in experimental settings. This protocol provides a robust method
for its preparation and subsequent standardization to ascertain its precise molarity.

Health and Safety Precautions

Strontium hydroxide is a corrosive and hazardous substance that requires careful handling to
prevent injury.[3][4][5][6][7] All personnel must adhere to the following safety protocols:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles, a lab coat, and nitrile gloves.[3][4][7]

e Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation
of dust particles.[3]

« Handling: Avoid direct contact with skin and eyes. In case of contact, rinse the affected area
immediately with copious amounts of water for at least 15 minutes and seek medical
attention.[3][5][7]

« Ingestion: Do not ingest. If swallowed, rinse the mouth with water and seek immediate
medical attention. Do not induce vomiting.[5][7]

» Spills: In the event of a spill, neutralize with a weak acid (e.g., citric acid solution) and absorb
with an inert material before disposal according to local regulations.

Always consult the Safety Data Sheet (SDS) for strontium hydroxide before commencing any
work.[3][4][5][6][7]
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Materials and Equipment

Materials:

Strontium hydroxide octahydrate (Sr(OH)2-8H20)

Deionized or distilled water

Potassium hydrogen phthalate (KHP), primary standard grade

Phenolphthalein indicator solution

Standardized hydrochloric acid (HCI) solution (optional, for back-titration)

Equipment:

» Beakers (various sizes)

o Erlenmeyer flasks

o Volumetric flasks

o Graduated cylinders

e Magnetic stirrer and stir bars

¢ Hot plate with temperature control

e Analytical balance

e Buret and buret clamp

e Funnel

o Filter paper and funnel

o Wash bottle with deionized water

e Spatula
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Thermometer

Protocol for Preparation of Saturated Strontium
Hydroxide Solution

This protocol is designed to produce a saturated solution of strontium hydroxide at a controlled

temperature. The solubility of strontium hydroxide increases with temperature, as detailed in

the table below.

Solubility of Strontium Hydroxide in Water

Temperature (°C) Solubility ( g/100 mL of H20)
0 0.41

20 1.77

40 1.77

100 21.83

Data sourced from Wikipedia and other chemical property databases.[1]

Step-by-Step Preparation Protocol

Determine the Target Temperature: Decide on the temperature at which the saturated
solution will be prepared and used, as this will dictate its concentration. For this protocol, we
will aim for saturation at 25°C.

Weighing the Solute: In a beaker, add an excess of strontium hydroxide octahydrate to a
known volume of deionized water. A general guideline is to add approximately 5-10% more
solid than the theoretical solubility at the target temperature to ensure saturation. For
example, for 100 mL of water at 25°C, where the solubility is approximately 1.77 g, add
around 2.0 g of Sr(OH)2-8H-0.

Dissolution: Place the beaker on a magnetic stirrer and begin stirring the solution. Gently
heat the solution to a temperature slightly above the target temperature (e.g., 30-35°C for a
25°C saturated solution) to increase the rate of dissolution. Do not boil.
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» Equilibration: Once the excess solid is well-dispersed, turn off the heat and allow the solution
to cool to the target temperature while continuing to stir. Let the solution stir at the target
temperature for at least one hour to ensure equilibrium is reached.

o Settling: Turn off the stirrer and allow the excess, undissolved strontium hydroxide to settle at
the bottom of the beaker. This may take several hours or can be left overnight.

o Decantation and Filtration: Carefully decant the clear, supernatant liquid into a clean, dry
storage bottle. For a highly pure solution, filtration through a qualitative filter paper can be
performed to remove any fine, suspended patrticles.

Workflow for Preparation of Saturated Strontium
Hydroxide Solution

1. Add excess Sr(OH)28H:0 to deionized water SRR 2. Heat and stir to faciltate dissolution BT 3. Cool to target temperature an Saturated Sr(OH)z Solution

Click to download full resolution via product page

Caption: Workflow for preparing a saturated strontium hydroxide solution.

Protocol for Verification of Concentration by
Titration

The exact concentration of the prepared saturated strontium hydroxide solution should be
determined experimentally. This is achieved by titrating a known volume of the solution with a
primary standard acid, potassium hydrogen phthalate (KHP).

Preparation of Primary Standard KHP Solution

» Drying KHP: Dry a sufficient amount of primary standard grade KHP at 110°C for at least one
hour and cool in a desiccator.
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o Weighing KHP: Accurately weigh, to four decimal places, a precise mass of the dried KHP

(e.g., 0.4-0.6 g) and record the mass.

Dissolving KHP: Transfer the weighed KHP to an Erlenmeyer flask. Add approximately 50
mL of deionized water and swirl to dissolve. The exact volume of water is not critical as the
number of moles of KHP is known from its mass.

Adding Indicator: Add 2-3 drops of phenolphthalein indicator to the KHP solution.

Titration Procedure

Prepare the Buret: Rinse a clean buret with a small amount of the prepared saturated
strontium hydroxide solution and then fill the buret with the solution, ensuring no air bubbles
are present in the tip. Record the initial buret volume to two decimal places.

Titrate: Slowly add the strontium hydroxide solution from the buret to the KHP solution in the
Erlenmeyer flask while continuously swirling the flask.

Endpoint Determination: Continue the titration until the endpoint is reached. The endpoint is
indicated by the first appearance of a faint, persistent pink color.

Record Final Volume: Record the final buret volume to two decimal places.

Repeat: Perform the titration in triplicate to ensure accuracy and precision.

Calculation of Molarity

The molarity of the strontium hydroxide solution can be calculated using the following steps:

Calculate moles of KHP: Moles of KHP = Mass of KHP (g) / Molar mass of KHP (204.22
g/mol)

Determine moles of Sr(OH)2: The reaction between strontium hydroxide and KHP is: Sr(OH)2
+ 2 KHCsH404 — Sr(KCsH40a4)2 + 2 H20 From the stoichiometry, 1 mole of Sr(OH)2 reacts

with 2 moles of KHP. Moles of Sr(OH)2 = Moles of KHP / 2

Calculate the molarity of Sr(OH)2: Molarity of Sr(OH)z = Moles of Sr(OH)2z / Volume of
Sr(OH)z solution used in titration (L)
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Workflow for Verification of Concentration

Verification of S((OH)z Concentration

2. Titrate the KHP solution with the prepared Sr(OH)z solution . Record the volume of Sr(OH): solution used at the endpoint gy 4. Calculate the molarity of the Sr(OH)z solution

Click to download full resolution via product page

Caption: Workflow for verifying the concentration of the strontium hydroxide solution.

Storage and Stability

Aqueous solutions of strontium hydroxide are alkaline and can absorb carbon dioxide from the
atmosphere, leading to the precipitation of strontium carbonate (SrCOs) and a decrease in the
hydroxide ion concentration. To ensure the stability of the prepared solution:

o Storage Container: Store the solution in a tightly sealed, chemically resistant container, such
as a polyethylene or borosilicate glass bottle.[3]

 Airtight Seal: Use a stopper or cap that provides an airtight seal to minimize contact with air.
o Storage Conditions: Store in a cool, dark place to prevent any potential degradation.[3]

o Re-standardization: For applications requiring high precision, it is advisable to re-standardize
the solution periodically, especially if it has been stored for an extended period.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the
preparation and verification of a saturated strontium hydroxide solution. By following these
procedures, researchers can confidently prepare and utilize this reagent with a well-defined
concentration, ensuring the accuracy and reproducibility of their experimental results.
Adherence to the outlined safety precautions is paramount to ensure a safe laboratory
environment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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